Cas no 1227601-57-1 (Pyridine, 4-(bromomethyl)-5-chloro-2-methoxy-)

• Product Name: Pyridine, 4-(bromomethyl)-5-chloro-2-methoxy-
• CAS No: 1227601-57-1
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• CID: 6563876
• Update Time: 2025-10-31

Pyridine, 4-(bromomethyl)-5-chloro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(bromomethyl)-5-chloro-2-methoxy-

• Inchi： 1S/C7H7BrClNO/c1-11-7-2-5(3-8)6(9)4-10-7/h2,4H,3H2,1H3
• InChI Key： LMSNNSSFBLIIEK-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(Cl)C(CBr)=C1

Additional information on Pyridine, 4-(bromomethyl)-5-chloro-2-methoxy-

Pyridine, 4-(bromomethyl)-5-chloro-2-methoxy-

Pyridine, 4-(bromomethyl)-5-chloro-2-methoxy- is a heterocyclic organic compound with the CAS Registry Number 1227601-57-1. This compound belongs to the pyridine family, which is a six-membered aromatic ring containing one nitrogen atom. The presence of substituents such as bromomethyl, chloro, and methoxy groups at specific positions on the pyridine ring imparts unique chemical and physical properties to this compound.

The structure of 4-(bromomethyl)-5-chloro-2-methoxy-pyridine is characterized by a pyridine ring with a bromomethyl group (-CH2Br) at position 4, a chlorine atom (Cl) at position 5, and a methoxy group (-OCH3) at position 2. These substituents influence the compound's reactivity, solubility, and stability. The bromomethyl group introduces electrophilic character due to the electron-withdrawing nature of the bromine atom, while the methoxy group contributes electron-donating effects through resonance. The chlorine atom at position 5 adds to the compound's electronic complexity and can participate in various chemical reactions.

Recent studies have highlighted the potential of 4-(bromomethyl)-5-chloro-2-methoxy-pyridine in drug discovery and materials science. Researchers have explored its role as a building block in synthesizing bioactive molecules with potential applications in treating diseases such as cancer and neurodegenerative disorders. The compound's ability to undergo nucleophilic substitution reactions makes it a valuable intermediate in organic synthesis.

In terms of synthesis, 4-(bromomethyl)-5-chloro-2-methoxy-pyridine can be prepared through various routes, including Friedel-Crafts alkylation and substitution reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions, such as temperature and catalyst selection, is crucial to achieve high yields and minimize side reactions.

The physical properties of this compound include a melting point of approximately 105°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF is moderate, which facilitates its use in solution-phase reactions. However, its limited solubility in water restricts its application in aqueous environments unless specific surfactants or co-solvents are employed.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of 4-(bromomethyl)-5-chloro-2-methoxy-pyridine. These studies have provided insights into its potential as an electrocatalyst in energy storage devices such as supercapacitors. The compound's ability to stabilize charges due to its electron-withdrawing groups makes it a promising candidate for enhancing the performance of these devices.

In conclusion, Pyridine, 4-(bromomethyl)-5-chloro-2-methoxy-, with CAS No. 1227601-57-1, is a versatile compound with applications spanning drug discovery, organic synthesis, and materials science. Its unique combination of substituents offers opportunities for further exploration in both academic and industrial settings. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.